Cas no 1227583-87-0 (2-Chloro-3-phenylisonicotinaldehyde)

• Product Name: 2-Chloro-3-phenylisonicotinaldehyde
• CAS No: 1227583-87-0
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• CID: 4908850
• Update Time: 2025-10-30

2-Chloro-3-phenylisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-phenylisonicotinaldehyde
• 2-Chloro-3-phenylisonicotinaldehyde

• Inchi： 1S/C12H8ClNO/c13-12-11(9-4-2-1-3-5-9)10(8-15)6-7-14-12/h1-8H
• InChI Key： LGUYIIGBQNGBPS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=O)C=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-3-phenylisonicotinaldehyde

2-Chloro-3-phenylisonicotinaldehyde: A Comprehensive Overview

The compound with CAS No. 1227583-87-0, commonly referred to as 2-Chloro-3-phenylisonicotinaldehyde, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research involving this compound.

2-Chloro-3-phenylisonicotinaldehyde is an aromatic aldehyde derivative with a chlorine substituent at the 2-position and a phenyl group at the 3-position of the isonicotinaldehyde backbone. Its molecular formula is C11H8ClN, and it exhibits a melting point of approximately 145°C. The compound's structure is characterized by a conjugated system, which imparts stability and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of 2-Chloro-3-phenylisonicotinaldehyde in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, opening new avenues for therapeutic applications.

The synthesis of 2-Chloro-3-phenylisonicotinaldehyde involves a multi-step process that typically begins with the chlorination of isonicotinaldehyde derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, 2-Chloro-3-phenylisonicotinaldehyde has shown promise in the field of material science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for organic transformations. A 2024 study in *Chemical Communications* reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction rates and selectivity.

Beyond its chemical applications, 2-Chloro-3-phenylisonicotinaldehyde has also been studied for its biological activity. Preclinical studies have indicated that it possesses antioxidant properties, which could be harnessed for developing nutraceuticals or cosmeceuticals. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for anticancer drug development.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Chloro-3-phenylisonicotinaldehyde. Density functional theory (DFT) calculations have revealed that the compound's aromaticity plays a crucial role in its interaction with biological systems. These findings have been instrumental in guiding rational drug design strategies.

In conclusion, 2-Chloro-3-phenylisonicotinaldehyde stands out as a versatile molecule with diverse applications across multiple disciplines. Its structural uniqueness, coupled with recent research breakthroughs, positions it as a key player in future scientific endeavors. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both academic research and industrial applications.